Cas no 476668-33-4 ((2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one)
(2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- (2E,5E)-2-((4-hydroxyphenyl)imino)-5-((E)-2-methyl-3-phenylallylidene)thiazolidin-4-one
- 4(5H)-Thiazolone, 2-[(4-hydroxyphenyl)amino]-5-(2-methyl-3-phenyl-2-propen-1-ylidene)-
- AKOS005656419
- 476668-33-4
- AKOS002229579
- (5E)-2-(4-hydroxyphenyl)imino-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-1,3-thiazolidin-4-one
- (2E,5E)-2-[(4-HYDROXYPHENYL)IMINO]-5-[(2E)-2-METHYL-3-PHENYLPROP-2-EN-1-YLIDENE]-1,3-THIAZOLIDIN-4-ONE
- F0750-0347
- (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one
-
- Inchi: 1S/C19H16N2O2S/c1-13(11-14-5-3-2-4-6-14)12-17-18(23)21-19(24-17)20-15-7-9-16(22)10-8-15/h2-12,22H,1H3,(H,20,21,23)
- InChI Key: XQKVPVVOIZKNPR-UHFFFAOYSA-N
- SMILES: S1C(=CC(C)=CC2=CC=CC=C2)C(=O)N=C1NC1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 336.09324893g/mol
- Monoisotopic Mass: 336.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 536.0±60.0 °C(Predicted)
- pka: 9.86±0.26(Predicted)
(2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one Pricemore >>
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476668-33-4 | 90%+ | 4mg |
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476668-33-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one Related Literature
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Additional information on (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one
Introduction to Compound CAS No. 476668-33-4: (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one
The compound with the Chemical Abstracts Service (CAS) number 476668-33-4, known as (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.
The molecular structure of (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one is characterized by a central thiazolidinone ring system conjugated with a substituted phenyl group and a hydroxyphenyl imine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.
Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, thereby reducing the viral load in infected cells.
In another study published in the European Journal of Medicinal Chemistry in 2020, the compound was evaluated for its anticancer properties. The results showed that (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one selectively induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.
The pharmacokinetic properties of (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-1,3-thiazolidin-4-one have also been investigated. A study conducted by a team of researchers from the University of California found that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it suitable for further development as an oral therapeutic agent.
In addition to its therapeutic potential, (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene -1 , 3 -thiazolidin -4 -one has been studied for its use as a lead compound in drug discovery. The compound's unique structure and biological activities have inspired researchers to synthesize and evaluate a series of analogs with modified functional groups. These analogs have shown improved potency and selectivity in various biological assays, further expanding the therapeutic potential of this class of compounds.
The safety profile of (2E,5E)-2-(4-hydroxyphenyl)imino -5 -( 2 E ) - 2 -methyl - 3 -phenylpro p - ³⁻²⁺¹⁻³⁺²⁻¹⁺³⁻²⁺¹⁻³⁺²⁻¹⁺³⁻²⁺¹⁻³⁺²⁻¹⁺³⁻²⁺¹⁻³⁺²⁻¹⁺³⁻²⁺¹⁻³⁺²⁻¹⁺³⁻²⁺¹⁻³⁺²⁻¹⁺³⁻²⁺¹⁻³⁺²⁻¹⁺³⁻²⁺¹⁻³⁺²⁻¹⁺³⁻²⁺¹⁻³⁺²⁻¹⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾⁾₎₎₎₎₎₎₎₎₎₎₎₎₎_) propenoylidene thiazolidinone has been extensively evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.
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